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Compound of Interest

Compound Name: AB-CHMINACA metabolite M5A

Cat. No.: B1151527

Disclaimer: Specific disposal guidelines for AB-CHMINACA metabolite M5A have not been
formally established by regulatory agencies. The following procedures are based on
established best practices for the safe handling and disposal of potent, non-characterized
research chemicals and hazardous laboratory waste. All personnel must adhere to their
institution's specific hazardous waste management policies and all applicable local, state, and
federal regulations. A thorough risk assessment should be conducted before handling this
compound.

Hazard Assessment and Safety Precautions

The toxicological and physiological properties of AB-CHMINACA metabolite M5A are not
extensively documented. However, its parent compound, AB-CHMINACA, is a potent synthetic
cannabinoid. Therefore, M5A must be treated as a potentially hazardous and biologically active
substance. Several metabolites of synthetic cannabinoids have been shown to retain significant
biological activity.[1]

Key Safety Precautions:

o Designated Area: All handling and waste preparation should occur in a designated area,
such as a certified chemical fume hood, to minimize exposure.[2]

o Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory and includes
a laboratory coat, safety goggles, and chemical-resistant nitrile gloves.[3] For handling
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powders or creating solutions where aerosols may be generated, additional respiratory
protection should be considered.

» Avoid Contamination: Prevent contact with skin and eyes and avoid inhalation of dust or
aerosols.[3] After handling, wash hands thoroughly.

Quantitative Data: Chemical and Physical Properties
of AB-CHMINACA Metabolite M5A

Proper identification is crucial for correct waste segregation and disposal. The following table
summarizes key identifying information for AB-CHMINACA metabolite M5A.

Property Data
1-[(4-hydroxycyclohexyl)methyl]-1H-indazole-3-

UPAC Name ca[r(boxil/lic a():/idy g !

CAS Number 2207957-90-0

Molecular Formula C15H18N203

Molecular Weight 274.3 g/mol

Appearance Crystalline solid

Solubility Soluble in organic solvents such as ethanol,

DMSO, and DMF.

Step-by-Step Waste Disposal Procedure

This procedure outlines the collection and preparation of AB-CHMINACA metabolite M5A
waste for final disposal by a licensed hazardous waste contractor.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect all solid waste contaminated with M5A, including unused pure
compound, contaminated personal protective equipment (gloves, weigh boats, wipes), and
labware (pipette tips, tubes), in a dedicated, durable, leak-proof hazardous waste container.
[4] The container should be clearly labeled.
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» Liquid Waste: Collect liquid waste containing M5A, such as residual solutions or the first
rinse from decontaminating glassware, in a separate, sealed, and chemically compatible
(e.g., polyethylene or glass) hazardous waste container.[5][6]

o Sharps Waste: Any sharps (needles, razor blades, contaminated broken glass) must be
placed in a designated, puncture-resistant sharps container labeled for hazardous chemical
waste.[7]

e Prohibition:DO NOT dispose of M5A waste down the sink or in the regular trash.[5] This is to
prevent environmental contamination and potential exposure to custodial staff.

Step 2: Waste Container Labeling
o Properly label all waste containers immediately upon starting waste collection.[7]
e The label must include:

The words "Hazardous Waste"

o

The full chemical name: "AB-CHMINACA metabolite M5A"

[¢]

The CAS Number: "2207957-90-0"

[e]

An accurate list of all components and their approximate percentages (including solvents).

[e]

o

The relevant hazard characteristics (e.g., "Toxic").

The date accumulation started.

[¢]

Step 3: Temporary Storage in the Laboratory
o Keep waste containers securely closed at all times, except when adding waste.[5]

» Store the containers in a designated satellite accumulation area within the laboratory.[7] This
area should be under the control of laboratory personnel.

o Ensure the waste container is stored in secondary containment (e.g., a chemical-resistant
tray or bin) to contain any potential leaks or spills.[8]
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» Store away from incompatible materials.
Step 4: Final Disposal

e Arrange for a waste pickup through your institution's Environmental Health and Safety (EHS)
office or a contracted licensed hazardous waste disposal company.[4][9]

o The preferred method for the final disposal of potent synthetic organic compounds is high-
temperature incineration by a licensed facility.[2] This ensures the complete destruction of
the compound.

e Maintain all records of waste disposal, including manifests, as required by your institution
and regulatory agencies.[9]

Experimental Protocol: Decontamination of
Surfaces and Equipment

This protocol details the procedure for cleaning and decontaminating laboratory surfaces and
non-disposable equipment after handling AB-CHMINACA metabolite M5A to prevent cross-
contamination and accidental exposure.

Materials:

Appropriate PPE (lab coat, safety goggles, double-gloving with nitrile gloves).

Low-lint absorbent wipes.

Detergent solution (e.g., standard lab detergent in water).

Deactivating solution or organic solvent (e.g., 70% ethanol, isopropanol).

Designated hazardous waste container for contaminated wipes.

Methodology:

e Initial Gross Decontamination: Using a wipe dampened with detergent solution, carefully
wipe down all surfaces and equipment suspected of being contaminated. This initial pass
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removes the bulk of the residue. Place the used wipe directly into the solid hazardous waste
container.

e Solvent Wash: Using a new wipe wetted with 70% ethanol or another suitable solvent,
perform a second, more thorough wipe-down of all surfaces and equipment. The solvent
helps to dissolve and remove any remaining traces of the compound. Dispose of the wipe in
the hazardous waste container.

» Final Rinse (for non-sensitive equipment): For robust equipment like glassware, perform a
final rinse with clean solvent. The first rinse must be collected and disposed of as hazardous
liquid waste.[5] Subsequent rinses of glassware can typically be disposed of down the drain
after ensuring the initial rinsate has removed the hazardous material, but check institutional

policy.

e Drying: Allow all surfaces and equipment to air-dry completely within a fume hood before
reuse or removal from the designated area.

o PPE Disposal: After the decontamination procedure is complete, carefully doff all PPE.
Dispose of gloves and any other contaminated disposable items in the designated solid
hazardous waste container.

Visual Workflow for Disposal

The following diagram illustrates the logical workflow for the safe disposal of waste containing
AB-CHMINACA metabolite M5A.
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Logical workflow for the disposal of AB-CHMINACA M5A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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